Cas no 1235086-36-8 (1-(2,5-dimethylfuran-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide)

1-(2,5-Dimethylfuran-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide is a structurally complex heterocyclic compound combining furan, thiazole, and piperidine moieties. Its unique molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecule development. The presence of a 2,5-dimethylfuran carbonyl group enhances lipophilicity, while the thiazol-2-yl carboxamide moiety may contribute to binding interactions with biological targets. The piperidine ring offers conformational flexibility, which could improve pharmacokinetic properties. This compound is of interest for researchers exploring novel enzyme inhibitors or receptor modulators due to its hybrid pharmacophore design. Its synthetic route allows for further derivatization, making it a versatile intermediate in drug discovery programs.
1-(2,5-dimethylfuran-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide structure
1235086-36-8 structure
Product Name:1-(2,5-dimethylfuran-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
CAS No:1235086-36-8
MF:C16H19N3O3S
MW:333.40536236763
CID:6408095
PubChem ID:49722829
Update Time:2025-05-30

1-(2,5-dimethylfuran-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-dimethylfuran-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
    • F5871-3406
    • 1235086-36-8
    • AKOS024526279
    • VU0527003-1
    • 1-(2,5-dimethylfuran-3-carbonyl)-N-(thiazol-2-yl)piperidine-4-carboxamide
    • Inchi: 1S/C16H19N3O3S/c1-10-9-13(11(2)22-10)15(21)19-6-3-12(4-7-19)14(20)18-16-17-5-8-23-16/h5,8-9,12H,3-4,6-7H2,1-2H3,(H,17,18,20)
    • InChI Key: BAXIDLCBEIQWLW-UHFFFAOYSA-N
    • SMILES: N1(C(C2C=C(C)OC=2C)=O)CCC(C(NC2=NC=CS2)=O)CC1

Computed Properties

  • Exact Mass: 333.11471265g/mol
  • Monoisotopic Mass: 333.11471265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 104Ų

1-(2,5-dimethylfuran-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide Pricemore >>

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Additional information on 1-(2,5-dimethylfuran-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide

Comprehensive Overview of 1-(2,5-dimethylfuran-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide (CAS No. 1235086-36-8)

The compound 1-(2,5-dimethylfuran-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide (CAS No. 1235086-36-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 2,5-dimethylfuran and 1,3-thiazol-2-yl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 1-(2,5-dimethylfuran-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide has surged, driven by advancements in drug discovery and sustainable agriculture. The compound's piperidine-4-carboxamide core is a common motif in medicinal chemistry, often associated with improved pharmacokinetic properties. This has led to increased searches for "piperidine derivatives in drug design" and "furan-thiazole hybrid molecules" across scientific databases and AI-driven platforms.

One of the most frequently asked questions about this compound revolves around its synthetic accessibility and structure-activity relationship (SAR). Studies suggest that the 2,5-dimethylfuran-3-carbonyl group enhances the molecule's lipophilicity, which could improve membrane permeability—a critical factor in drug development. Additionally, the 1,3-thiazol-2-yl moiety is known for its role in modulating electronic properties, making it a valuable component in the design of small-molecule inhibitors.

The compound's CAS No. 1235086-36-8 is often referenced in patents and academic publications, particularly in the context of kinase inhibition and antimicrobial activity. With the rise of antibiotic resistance, researchers are exploring thiazole-containing compounds as potential alternatives. This aligns with trending searches such as "new antimicrobial agents 2024" and "heterocyclic compounds in agriculture," highlighting the compound's relevance in addressing global health and food security challenges.

From a technical perspective, the synthesis of 1-(2,5-dimethylfuran-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide typically involves multi-step reactions, including amide coupling and carbonylative cyclization. These methods are well-documented in organic chemistry literature, but optimization remains a key focus for industrial-scale production. The compound's molecular weight and solubility profile also make it suitable for formulation studies, a topic of interest for pharmaceutical scientists.

In conclusion, 1-(2,5-dimethylfuran-3-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide represents a compelling example of modern molecular design with broad applicability. Its combination of furan, thiazole, and piperidine functionalities offers a versatile platform for innovation in life sciences. As research continues, this compound is likely to play a pivotal role in the development of next-generation therapeutics and agrochemicals, addressing some of the most pressing challenges in these fields.

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